molecular formula C15H20N2O2 B6611917 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide CAS No. 948179-75-7

1-benzoyl-N,N-dimethylpiperidine-4-carboxamide

Cat. No. B6611917
CAS RN: 948179-75-7
M. Wt: 260.33 g/mol
InChI Key: KNLHACMSRRFBAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzoyl-N,N-dimethylpiperidine-4-carboxamide (1-Bz-DMP-4-CN) is a synthetic compound with diverse applications in scientific research. It is a potent and selective inhibitor of the enzyme histone deacetylase (HDAC) and has been used to study the role of histone modifications in gene expression. It has also been used in a variety of other applications, including cancer research, neurodegenerative disease research, and drug discovery.

Scientific Research Applications

1-Bz-DMP-4-CN has been used in a variety of scientific research applications. It has been used to study the role of histone modifications in gene expression, as it is a potent and selective inhibitor of the enzyme 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide. It has also been used in cancer research, as it has been shown to inhibit the growth of certain types of cancer cells. Additionally, it has been used in the study of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease, as it has been shown to have neuroprotective effects. Finally, it has been used in drug discovery, as it has been shown to have potential therapeutic benefits.

Mechanism of Action

1-Bz-DMP-4-CN acts as a potent and selective inhibitor of the enzyme 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide. 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide is an enzyme that is involved in the process of epigenetic gene regulation, which is the process by which gene expression is regulated by changes in chromatin structure. 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide activity is thought to be involved in the development of many diseases, including cancer, neurodegenerative diseases, and metabolic disorders. By inhibiting 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide activity, 1-Bz-DMP-4-CN can modulate gene expression and potentially have therapeutic benefits.
Biochemical and Physiological Effects
1-Bz-DMP-4-CN has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain types of cancer cells, as well as to have neuroprotective effects. Additionally, it has been shown to modulate gene expression and to have potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

1-Bz-DMP-4-CN has several advantages for use in lab experiments. It is a potent and selective inhibitor of 1-benzoyl-N,N-dimethylpiperidine-4-carboxamide, making it a useful tool for studying the role of histone modifications in gene expression. Additionally, it is relatively easy to synthesize and is relatively stable in solution. However, it does have some limitations. It is not water soluble, so it must be dissolved in organic solvents for use in experiments. Additionally, it is relatively expensive and can be difficult to obtain.

Future Directions

1-Bz-DMP-4-CN has a variety of potential future applications. It could be used in the development of novel therapeutics for the treatment of cancer, neurodegenerative diseases, and metabolic disorders. Additionally, it could be used to study the role of histone modifications in gene expression and to develop new methods for epigenetic gene regulation. Furthermore, it could be used in drug discovery, as it has been shown to have potential therapeutic benefits. Finally, it could be used to develop new methods for modulating gene expression.

Synthesis Methods

1-Bz-DMP-4-CN is synthesized through a two-step process. The first step involves the reaction of 4-chloro-N,N-dimethylpiperidine with benzoyl chloride in the presence of a base. This yields 1-benzoyl-N,N-dimethylpiperidine-4-chloride. The second step involves the reaction of this intermediate with sodium cyanide in the presence of a base, yielding 1-Bz-DMP-4-CN as the product.

properties

IUPAC Name

1-benzoyl-N,N-dimethylpiperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20N2O2/c1-16(2)14(18)13-8-10-17(11-9-13)15(19)12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KNLHACMSRRFBAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.33 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-benzoyl-N,N-dimethylpiperidine-4-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.